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Compound of Interest

Compound Name: 2-Methoxy-5-methylbenzoic acid

Cat. No.: B1297826

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazards associated with
2-Methoxy-5-methylbenzoic acid. The information is compiled from various safety data
sheets and toxicological databases to guide researchers, scientists, and drug development
professionals in the safe handling and use of this compound.

Chemical and Physical Properties

Property Value Reference
CAS Number 25045-36-7 [1]
Molecular Formula CoH1003 [1]
Molecular Weight 166.17 g/mol [1]
Appearance Solid [2]
log Pow 2.6 (estimated) [1]

Toxicological Data

Quantitative toxicological data for 2-Methoxy-5-methylbenzoic acid is limited. However, data
for the closely related compound, 2-Methoxybenzoic acid, provides a basis for assessing its
potential toxicity.
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Acute Toxicity
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oic acid)
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LD50 Rabbit Dermal ] -
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Irritation and Sensitization
Endpoint Result Classification Reference
Skin Irritation Causes skin irritation Category 2 [2][5]
o Causes serious eye
Eye Irritation o Category 2A [2][5]
irritation
, o May cause respiratory
Respiratory Irritation STOT SE 3 [5]

irritation

Not classified as a

Skin Sensitization

skin sensitizer

[5]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Methoxy-5-methylbenzoic acid is classified as follows:
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Hazard Class Category Hazard Statement Pictogram
o H302: Harmful if
Acute Toxicity (Oral) 4 GHSO07
swallowed
Skin H315: Causes skin
_ o 2 o GHSO07
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o 2A o GHSO07
Damage/Eye Irritation eye irritation
Specific target organ
toxicity — Single H335: May cause
GHSO07

exposure (Respiratory

tract irritation)

respiratory irritation

Experimental Protocols

The following are summaries of the standardized OECD guidelines for assessing the acute
toxicity and irritation potential of a chemical substance.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic

Class Method)

This method is a stepwise procedure using a reduced number of animals to classify a

substance into a toxicity category.[6][7][8][9]
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Figure 1: Workflow for OECD Guideline 423 - Acute Toxic Class Method.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This test evaluates the potential of a substance to cause skin irritation or corrosion after a
single application.[10][11][12][13][14]
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Figure 2: Workflow for OECD Guideline 404 - Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion - OECD Guideline 405
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This test assesses the potential of a substance to cause eye irritation or corrosion upon a
single instillation.[15][16][17][18][19]
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Figure 3: Workflow for OECD Guideline 405 - Acute Eye Irritation Test.

Potential Signaling Pathways and Mechanisms of
Toxicity

Specific mechanistic studies on 2-Methoxy-5-methylbenzoic acid are not readily available.
However, the skin irritation potential of organic acids is generally understood to involve the
following pathways.[20][21][22][23]

Generalized Mechanism of Skin Irritation by Organic
Acids

Organic acids can penetrate the stratum corneum and disrupt the skin barrier, leading to an
inflammatory response.[20][21]
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Figure 4: Generalized signaling pathway for skin irritation by organic acids.

Environmental Hazards

Ecotoxicological data for 2-Methoxy-5-methylbenzoic acid is not available. The following data
for the related compound 2-Methoxybenzoic acid can be used for a preliminary assessment.
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Endpoint Species Duration Value Reference
Pimephales
LC50 (Fish) promelas 96 h 360 mg/L [3]

(fathead minnow)

EC50 (Aquatic Daphnia magna
48 h 85.1 mg/L [3]
Invertebrates) (water flea)

Desmodesmus
ErC50 (Algae) ] 72 h 78.8 mg/L [3]
subspicatus

There is no specific information available regarding the biodegradation or bioaccumulation
potential of 2-Methoxy-5-methylbenzoic acid.

Safe Handling and Storage

» Handling: Handle in accordance with good industrial hygiene and safety procedures.[5] Avoid
contact with skin and eyes.[5] Do not breathe dust, mist, or spray.[5] Use only in a well-
ventilated area.[5]

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[5]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or glasses.[5]

o Skin Protection: Wear protective gloves and clothing.[5]

o Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[5]

First Aid Measures

 Inhalation: Move person to fresh air. If not breathing, give artificial respiration. Get medical
attention.[5]

o Skin Contact: Wash with plenty of soap and water. Get medical advice/attention if irritation
occurs.[5]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR5344_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5344_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5344_msds.pdf
https://www.benchchem.com/product/b1297826?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Get medical advice/attention.[5]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical advice/attention.[5]

Fire and Reactivity Hazards

o Flammability: Not classified as flammable.[5]
o Reactivity: The product is stable under normal handling and storage conditions.[5]
e Incompatible Materials: Strong bases, Strong oxidizing agents.[5]

e Hazardous Decomposition Products: Under normal conditions of storage and use,
hazardous decomposition products should not be produced. In case of fire, thermal
decomposition may generate carbon oxides.[5]

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety analysis. Users should consult the original Safety Data Sheets (SDS) and
other relevant literature before handling this chemical. All personnel handling this substance
should be adequately trained in safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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